Cas no 61667-10-5 (Ethanol, 2-[(6-methoxy-4-pyrimidinyl)amino]-)
61667-10-5 structure
Product Name:Ethanol, 2-[(6-methoxy-4-pyrimidinyl)amino]-
CAS No:61667-10-5
MF:C7H11N3O2
MW:169.181141138077
CID:470817
PubChem ID:12342568
Update Time:2025-04-19
Ethanol, 2-[(6-methoxy-4-pyrimidinyl)amino]- Chemical and Physical Properties
Names and Identifiers
-
- Ethanol, 2-[(6-methoxy-4-pyrimidinyl)amino]-
- 2-[(6-methoxypyrimidin-4-yl)amino]ethanol
- 61667-10-5
- AKOS014776620
- DTXSID40492187
- 2-((6-Methoxypyrimidin-4-yl)amino)ethanol
- 2-[(6-Methoxypyrimidin-4-yl)amino]ethan-1-ol
-
- Inchi: 1S/C7H11N3O2/c1-12-7-4-6(8-2-3-11)9-5-10-7/h4-5,11H,2-3H2,1H3,(H,8,9,10)
- InChI Key: NZRCSKTZGHXEMS-UHFFFAOYSA-N
- SMILES: OCCNC1C=C(N=CN=1)OC
Computed Properties
- Exact Mass: 169.08523
- Monoisotopic Mass: 169.085126602g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 123
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 67.3Ų
Experimental Properties
- PSA: 67.27
Ethanol, 2-[(6-methoxy-4-pyrimidinyl)amino]- Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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